2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide

• IUPAC Name: 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide
• InChI: InChI=1S/C9H18ClNO3/c1-7(10)8(14)11(3)4-9(2,5-12)6-13/h7,12-13H,4-6H2,1-3H3
• InChI Key: JKBNAPDPVGVLFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC(C)(CO)CO)Cl
• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol

Description

2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide is a chemical compound that belongs to the class of amides. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material sciences.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide varies depending on its application. In medicine, this compound has been shown to inhibit the production of pro-inflammatory cytokines by suppressing the activity of NF-κB. Moreover, it has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. In cancer cells, this compound induces apoptosis by activating the p53 pathway and inhibiting the PI3K/Akt/mTOR pathway.
In agriculture, 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide acts as a herbicide by inhibiting the activity of acetolactate synthase (ALS), which is an essential enzyme for the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide vary depending on its application. In medicine, this compound has been shown to reduce inflammation and pain in animal models. Moreover, it has been found to induce apoptosis in cancer cells and inhibit tumor growth. In agriculture, this compound effectively controls the growth of weeds in various crops without causing any harm to the plants. In material science, this compound has been used to synthesize polymeric materials with improved mechanical properties and thermal stability.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide in lab experiments include its high purity, stability, and reproducibility. Moreover, this compound has been extensively studied, and its properties and applications are well-documented in scientific literature. The limitations of using this compound in lab experiments include its high cost, toxicity, and limited availability.

Future Directions

There are several future directions for the research on 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide. In medicine, this compound can be further investigated for its potential as an anti-inflammatory and analgesic agent. Moreover, its anticancer properties can be explored for the development of novel cancer therapies. In agriculture, this compound can be used to develop new herbicides with improved efficacy and safety profiles. In material science, this compound can be used to synthesize novel materials with improved properties for various applications. Overall, the research on 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide has significant potential for the development of new technologies and therapies in various fields of science.

Synthesis Methods

The synthesis of 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide involves the reaction of 2-chloro-N-methylpropanamide with 3-hydroxy-2-(hydroxymethyl)-2-methylpropanol in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to obtain the desired product. This synthesis method has been reported in several scientific publications, and it has been optimized to improve the yield and purity of the product.

Scientific Research Applications

2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been investigated for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. Moreover, this compound has been tested for its potential as an anticancer agent. It has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
In agriculture, 2-chloro-N-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-N-methylpropanamide has been investigated for its potential as a herbicide. It has been shown to effectively control the growth of weeds in various crops without causing any harm to the plants.
In material science, this compound has been studied for its potential as a building block for the synthesis of novel materials. It has been used to synthesize polymeric materials with improved mechanical properties and thermal stability.